4-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-yl 4-fluorobenzoate

• CAS No.: 902831-91-8
• Molecular Formula: C19H12ClFN2O3S
• Molecular Weight: 402.8g/mol
• IUPAC Name: 4-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 4-fluorobenzoate
• InChI: InChI=1S/C19H12ClFN2O3S/c20-15-7-3-13(4-8-15)17-22-23-19(26-17)27-12-2-1-11-25-18(24)14-5-9-16(21)10-6-14/h3-10H,11-12H2
• InChI Key: FCAQXYFPTFDQEH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN=C(O2)SCC#CCOC(=O)C3=CC=C(C=C3)F)Cl

Description

4-fluorobenzoic acid 4-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio]but-2-ynyl ester is a benzoate ester.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

• Synthesis of N-Substituted Oxadiazoles : A study by Siddiqui et al. (2014) focused on synthesizing N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides. This synthesis revealed potential anti-bacterial agents against gram-negative and gram-positive bacteria, with notable activity against certain strains like S.typhi and K.pneumonae. The compounds showed moderate inhibition of α-chymotrypsin enzyme and less cytotoxicity, suggesting a potential in antibacterial applications (Siddiqui et al., 2014).

• Antibacterial, Hemolytic, and Thrombolytic Activities : Aziz-Ur-Rehman et al. (2020) synthesized a series of 5-(3-Chlorophenyl)-2-((N-(substituted)-2-acetamoyl)sulfanyl)-1,3,4-oxadiazole derivatives and evaluated their antibacterial, hemolytic, and thrombolytic activities. Some compounds displayed low toxicity and good thrombolytic activity, indicating potential for cardiovascular disease treatment (Aziz-Ur-Rehman et al., 2020).

Radiosynthesis for Biological Studies

• [18F]-Labeled Compound for Benzodiazepine Receptors : Jalilian et al. (2004) reported on the radiosynthesis of [18F]-5-[2-(2-chlorophenoxy)phenyl]-1,3,4-oxadiazole-2-yl-4-fluorobenzoate, a non-classic benzodiazepine ligand. This compound, showing significant anticonvulsant activity, was synthesized for biological studies and had a high radiochemical yield and purity, indicating its utility in biological and possibly medical imaging applications (Jalilian et al., 2004).

Antifungal and Anti-inflammatory Activity

• Synthesis of Ethyl Nipecotate Derivatives : Nafeesa et al. (2017) synthesized N-substituted derivatives of ethyl nipecotate with 1,3,4-oxadiazole and acetamide derivatives. Their study revealed antibacterial and anti-enzymatic potential, with a focus on gram-negative bacterial strains and low potential against lipoxygenase enzyme. This research highlights potential applications in antimicrobial and anti-inflammatory therapeutics (Nafeesa et al., 2017).